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Compound of Interest

Compound Name: Eupalinolide B

Cat. No.: B1142207 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Eupalinolide B is a sesquiterpene lactone isolated from Eupatorium lindleyanum. It has

demonstrated a range of biological activities, including anticancer properties, making it a

compound of interest in pharmacological research and drug development.[1][2] Accurate and

consistent preparation of stock solutions is critical for obtaining reproducible results in

downstream experiments. Dimethyl sulfoxide (DMSO) is a common solvent for Eupalinolide B
due to its high solubilizing capacity for this compound.[3][4][5][6] This document provides a

detailed protocol for the preparation, storage, and handling of Eupalinolide B stock solutions

in DMSO.

Physicochemical and Solubility Data
All quantitative data for Eupalinolide B is summarized in the table below for easy reference.
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Property Value Citations

CAS Number 877822-40-7 [3][7][8][9]

Molecular Formula C₂₄H₃₀O₉ [4][5][8][9]

Molecular Weight 462.49 g/mol [3][5][8][9]

Appearance Oil / Colorless Oil [3][4]

Purity ≥98% [3][4]

Solubility in DMSO

≥41.8 mg/mL; 60 mg/mL

(129.73 mM); Up to 100

mg/mL (216.22 mM)

[1][4][5]

Other Solvents
Chloroform, Dichloromethane,

Ethyl Acetate, Acetone
[3]

Storage (Solid Form)
Lyophilized: -20°C for up to 3

years.
[5][8]

Storage (DMSO Solution)

Aliquoted at -20°C for 1 month

or at -80°C for up to 1 year.

Avoid repeated freeze-thaw

cycles.

[3][5][8]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of Eupalinolide B in DMSO.

The concentration can be adjusted based on experimental needs by modifying the mass of

Eupalinolide B or the volume of DMSO accordingly.

Materials

Eupalinolide B (solid form, purity ≥98%)

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (recommended)

Procedure

Pre-use Equilibration: Before opening, allow the vial of Eupalinolide B to equilibrate to room

temperature for at least 1 hour. This prevents condensation of moisture onto the compound.

[3]

Calculating Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (L) × Molecular Weight ( g/mol )

Example for 1 mL (0.001 L) of 10 mM stock solution: Mass (mg) = 10 mM × 0.001 L × 462.49

g/mol = 4.625 mg

Weighing Eupalinolide B: Carefully weigh the calculated mass (e.g., 4.625 mg) of

Eupalinolide B using a calibrated analytical balance and transfer it into a sterile

microcentrifuge tube or an appropriate vial.

Adding DMSO: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the vial

containing the Eupalinolide B.

Dissolution:

Cap the vial tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

For complete dissolution, especially at higher concentrations, sonication in an ultrasonic

bath for 10-15 minutes is recommended.[1][5] Visually inspect the solution to ensure no

particulates are present.

Storage and Handling:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. This is crucial to avoid repeated freeze-thaw cycles which can degrade the

compound.[8]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (6 months to 1 year).[5][10]

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is typically less than 0.5% to avoid solvent-induced cytotoxicity.[11]

Visualizations
Diagram 1: Experimental Workflow

The following diagram illustrates the step-by-step workflow for preparing the Eupalinolide B
stock solution.
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Workflow for Eupalinolide B Stock Solution Preparation

Preparation

Dissolution Methods

Storage

Start: Equilibrate
Eupalinolide B to RT

1. Calculate Mass
(e.g., 4.625 mg for 1 mL of 10 mM)

2. Weigh Eupalinolide B

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Dissolve Compound

Vortex for
1-2 minutes

Sonicate for
10-15 minutes

(Recommended)

Visually Inspect for
Complete Dissolution

5. Aliquot into
Single-Use Vials

6. Store Aliquots

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Eupalinolide B stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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